Cas no 741293-42-5 (3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole)

• Product Name: 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole
• CAS No: 741293-42-5
• MF: C₂₂H₁₉Br₂N
• MW: 457.200964212418
• MDL: MFCD12024283
• CID: 1031098
• PubChem ID: 354333360
• Update Time: 2025-11-05

3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-(4-(tert-butyl)phenyl)-9H-carbazole
• 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole
• 3,6-DIBROMO-9-(4-TERT-BUTYL-PHENYL)-9H-CARBAZOLE
• 9-(4-tert-butylphenyl)-3,6-dibromo-carbazole
• 9H-Carbazole,3,6-dibromo-9-[4-(1,1-dimethylethyl)phenyl]
• AX8254687
• D5000
• 3,6-DIBROMO-9-(4-TERT-BUTYLPHENYL)CARBAZOLE
• 9H-Carbazole, 3,6-dibromo-9-[4-(1,1-dimethylethyl)phenyl]-
• A917495
• AS-68098
• MFCD12024283
• FT-0744325
• 741293-42-5
• DTXSID80732377
• AKOS016845062
• SB66573
• CS-0154897
• T71289
• SCHEMBL134835
• JIWBCHGVZITSFJ-UHFFFAOYSA-N
• DA-03166

• MDL： MFCD12024283
• Inchi： 1S/C22H19Br2N/c1-22(2,3)14-4-8-17(9-5-14)25-20-10-6-15(23)12-18(20)19-13-16(24)7-11-21(19)25/h4-13H,1-3H3
• InChI Key： JIWBCHGVZITSFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2C1C=CC(=CC=1)C(C)(C)C)Br

Computed Properties

• Exact Mass: 454.98800
• Monoisotopic Mass: 454.98842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 8.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 216.0 to 220.0 deg-C
• Boiling Point: 524.8±50.0 °C at 760 mmHg
• Flash Point: 271.2±30.1 °C
• PSA: 4.93000
• LogP: 7.60620
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole

Comprehensive Overview of 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole (CAS No. 741293-42-5)

3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole is a high-performance organic compound widely utilized in advanced material science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. With its unique molecular structure, this compound exhibits exceptional thermal stability and electroluminescent properties, making it a critical component in next-generation display technologies. The CAS No. 741293-42-5 serves as a definitive identifier for researchers and manufacturers seeking reliable materials for optoelectronic applications.

The growing demand for energy-efficient displays and sustainable electronics has placed compounds like 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole at the forefront of innovation. Recent studies highlight its role in enhancing the efficiency of blue-emitting OLEDs, a segment that has historically faced challenges in achieving longevity and color purity. As industries shift toward flexible electronics and wearable technology, the compound’s compatibility with solution-processable fabrication methods further amplifies its relevance.

From a synthetic chemistry perspective, 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole is synthesized through a series of palladium-catalyzed cross-coupling reactions, ensuring high yield and purity. Its brominated carbazole core facilitates further functionalization, enabling tailored modifications for specific applications. Researchers frequently explore its derivatives to optimize charge transport properties and film-forming characteristics, addressing key challenges in organic semiconductor design.

Environmental and regulatory considerations are also pivotal in the adoption of this compound. Unlike traditional heavy-metal-based phosphors, 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole aligns with the global push for RoHS-compliant materials. Its halogenated structure, while essential for performance, has prompted studies into eco-friendly alternatives and recycling protocols for end-of-life OLED panels. These efforts resonate with the broader circular economy initiatives gaining traction across the electronics sector.

In the context of academic research, this compound is frequently cited in studies exploring host-guest interactions in emissive layers, as well as exciton management strategies. Its high triplet energy makes it particularly valuable for phosphorescent OLEDs (PhOLEDs), where efficient energy transfer is paramount. Collaborative projects between universities and corporations have accelerated its integration into commercial products, bridging the gap between lab-scale discoveries and industrial scalability.

Looking ahead, the versatility of 3,6-Dibromo-9-(4-tert-butylphenyl)-9H-carbazole positions it as a cornerstone for emerging technologies such as quantum dot hybrids and perovskite solar cells. As the scientific community continues to unravel its potential, this compound remains a testament to the synergy between molecular engineering and real-world applications. For professionals seeking detailed technical data or safety guidelines, authoritative sources like Reaxys and SciFinder provide curated datasets to support informed decision-making.